Cas no 23723-29-7 (3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester)

3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester structure
23723-29-7 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester
CAS No:23723-29-7
MF:C12H9FN2O2
MW:232.210466146469
CID:265418
PubChem ID:211896
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 5-fluoro-, 3-pyridinylmethyl ester
    • pyridin-3-ylmethyl 5-fluoropyridine-3-carboxylate
    • 3-Pyridinylmethyl 5-fluoro-3-pyridinecarboxylate
    • DTXSID20178391
    • 23723-29-7
    • 3-Pyridinecarboxylic acid, 5-fluoro-, 3-pyridinylmethyl ester
    • 3-Pyridinemethanol, 5-fluoronicotinate
    • 5-FLUORONICOTINIC ACID PYRIDIN-3-YLMETHYL ESTER
    • BRN 0481403
    • Inchi: 1S/C12H9FN2O2/c13-11-4-10(6-15-7-11)12(16)17-8-9-2-1-3-14-5-9/h1-7H,8H2
    • InChI Key: JUOAVMLVMVXXFF-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(=C1)C(=O)OCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 232.06487
  • Monoisotopic Mass: 232.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08
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